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Environmental Safety and Ecotoxicology of Amprolium

The available data, largely from European Food Safety Authority (EFSA) assessments, suggests that

Amprolium poses a low risk to the environment when used as a coccidiostat in poultry [1]. The table

below summarizes the key findings:

Aspect Assessment Finding Key Supporting Data / Notes

Overall
Environmental Risk

Use in feed for chickens does not

pose a risk [1].

Based on EFSA assessment for its use

as a coccidiostat.

Persistence in
Manure

Slightly persistent (DT₅₀ > 8 days) [2]. DT₅₀ is the time for 50% of the

substance to degrade.

Soil Impact Lower predicted concentration in soil

from chickens reared for laying [1].

--

Aquatic
Ecotoxicology

No data on aquatic organisms found

in search results.

Data gaps exist for this area [2].

Terrestrial
Ecotoxicology

Low acute mammalian toxicity (Rat

LD₅₀ > 4000 mg/kg) [2].

--
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Aspect Assessment Finding Key Supporting Data / Notes

Antibacterial
Activity

No significant antibacterial activity [3]
[1].

Suggests a low risk for promoting
antimicrobial resistance (AMR) in

bacteria.

Experimental Protocol for Molluscicidal Activity

A 2024 study investigated the repurposing of Amprolium as a molluscicide against the land snail Eobania

vermiculata [4]. The methodology provides a template for environmental impact experiments.

Test Organism: Adult Eobania vermiculata snails were collected and acclimated in the laboratory
before the experiment.

Test Substance: Amprolium hydrochloride (20% water-soluble powder) was used [4].
Experimental Design:

Snails were exposed to a range of Amprolium concentrations (e.g., 200, 400, 600, 800, and
1000 ppm) via a leaf-dipping method.

Control groups were treated with distilled water.
The experiment was conducted over 3 days [4].

Key Measurements:
Lethal Concentration (LC₅₀): The concentration required to kill 50% of the test snails was

calculated using probit analysis [4].
Biomarker Analysis: The study measured biochemical changes in the snails, including:

Oxidative Stress: Levels of Malondialdehyde (MDA) and hydrogen peroxide (H₂O₂), and
activity of the antioxidant enzyme Catalase (CAT).

Neurotoxicity: Activity of the enzyme Acetylcholinesterase (AChE).
Detoxification Marker: Activity of the enzyme Glutathione S-transferase (GST) [4].

The experimental workflow of this study is outlined below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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